Cas no 83514-32-3 ((5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one)
![(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one structure](https://www.kuujia.com/scimg/cas/83514-32-3x500.png)
83514-32-3 structure
Product name:(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one
(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties
Names and Identifiers
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- (5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one
- 4H-Imidazol-4-one, 3,5-dihydro-5-((4,5-dimethoxy-2-nitrophenyl)methylene)-3-(2-methoxy-4-nitrophenyl)-2-phenyl-
- (5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenylimidazol-4-one
- 83514-32-3
-
- Inchi: InChI=1S/C25H20N4O8/c1-35-21-13-17(28(31)32)9-10-19(21)27-24(15-7-5-4-6-8-15)26-18(25(27)30)11-16-12-22(36-2)23(37-3)14-20(16)29(33)34/h4-14H,1-3H3/b18-11-
- InChI Key: UUTJUKNOCMWCJJ-WQRHYEAKSA-N
- SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])N2C(=NC(=CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC)C2=O)C4=CC=CC=C4
Computed Properties
- Exact Mass: 504.12811361g/mol
- Monoisotopic Mass: 504.12811361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 923
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152Ų
- XLogP3: 4.3
(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one Related Literature
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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2. Book reviews
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
83514-32-3 ((5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one) Related Products
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